Cas no 5812-06-6 (3-(4-Aminobenzylidene)indolin-2-one)

3-(4-Aminobenzylidene)indolin-2-one structure
5812-06-6 structure
Product name:3-(4-Aminobenzylidene)indolin-2-one
CAS No:5812-06-6
MF:C15H12N2O
MW:236.26858
CID:1085021
PubChem ID:73553891

3-(4-Aminobenzylidene)indolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Aminobenzylidene)indolin-2-one
    • 5812-06-6
    • Inchi: InChI=1S/C15H12N2O/c16-11-7-5-10(6-8-11)9-13-12-3-1-2-4-14(12)17-15(13)18/h1-9H,16H2,(H,17,18)/b13-9-
    • InChI Key: RUMSQFKEQXWYJI-LCYFTJDESA-N
    • SMILES: C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)N)C(=O)N2

Computed Properties

  • Exact Mass: 236.094963011g/mol
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.1Ų

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